4-{1-Acetyl-3-[2-(acetyloxy)-5-chlorophenyl]-4,5-dihydro-1H-pyrazol-5-yl}-2-methoxyphenyl acetate
4-{1-Acetyl-3-[2-(acetyloxy)-5-chlorophenyl]-4,5-dihydro-1H-pyrazol-5-yl}-2-methoxyphenyl acetate
Brand Name:
Vulcanchem
CAS No.:
730252-58-1
VCID:
VC0357048
InChI:
InChI=1S/C22H21ClN2O6/c1-12(26)25-19(15-5-7-21(31-14(3)28)22(9-15)29-4)11-18(24-25)17-10-16(23)6-8-20(17)30-13(2)27/h5-10,19H,11H2,1-4H3
SMILES:
CC(=O)N1C(CC(=N1)C2=C(C=CC(=C2)Cl)OC(=O)C)C3=CC(=C(C=C3)OC(=O)C)OC
Molecular Formula:
C22H21ClN2O6
Molecular Weight:
444.9g/mol
4-{1-Acetyl-3-[2-(acetyloxy)-5-chlorophenyl]-4,5-dihydro-1H-pyrazol-5-yl}-2-methoxyphenyl acetate
CAS No.: 730252-58-1
Main Products
VCID: VC0357048
Molecular Formula: C22H21ClN2O6
Molecular Weight: 444.9g/mol
![4-{1-Acetyl-3-[2-(acetyloxy)-5-chlorophenyl]-4,5-dihydro-1H-pyrazol-5-yl}-2-methoxyphenyl acetate - 730252-58-1](/images/no_structure.jpg)
| CAS No. | 730252-58-1 |
|---|---|
| Product Name | 4-{1-Acetyl-3-[2-(acetyloxy)-5-chlorophenyl]-4,5-dihydro-1H-pyrazol-5-yl}-2-methoxyphenyl acetate |
| Molecular Formula | C22H21ClN2O6 |
| Molecular Weight | 444.9g/mol |
| IUPAC Name | [2-[2-acetyl-3-(4-acetyloxy-3-methoxyphenyl)-3,4-dihydropyrazol-5-yl]-4-chlorophenyl] acetate |
| Standard InChI | InChI=1S/C22H21ClN2O6/c1-12(26)25-19(15-5-7-21(31-14(3)28)22(9-15)29-4)11-18(24-25)17-10-16(23)6-8-20(17)30-13(2)27/h5-10,19H,11H2,1-4H3 |
| Standard InChIKey | DBZYQZNFXUYSMG-UHFFFAOYSA-N |
| SMILES | CC(=O)N1C(CC(=N1)C2=C(C=CC(=C2)Cl)OC(=O)C)C3=CC(=C(C=C3)OC(=O)C)OC |
| Canonical SMILES | CC(=O)N1C(CC(=N1)C2=C(C=CC(=C2)Cl)OC(=O)C)C3=CC(=C(C=C3)OC(=O)C)OC |
| PubChem Compound | 5093645 |
| Last Modified | Nov 11 2021 |
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